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Compound Focus: 6-Aminoindolin-2-one

CAS No.: 150544-04-0

Cat. No.: S667192

Get Quote

Chemical Identification & Properties

This table summarizes the basic identifying information and known physical properties of 6-Aminoindolin-

2-one.

Property Type Information

CAS Number 150544-04-0 [1]

Synonyms 6-Aminooxindole; 6-Amino-2-oxoindoline; 6-Amino-2-indolinone [1]

Molecular Formula C8H8N2O [1]

Molecular Weight 148.16 g/mol [1]

Appearance Brown to black solid [1]

Melting Point 200 °C (decomposition) [1]

Handling and Storage Guidelines

Proper handling and storage are critical for experimental consistency and safety.
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Storage Conditions: The compound should be kept in a dark place, at room temperature, and under

an inert atmosphere [1].
Appearance Note: The observed brown to black solid appearance suggests that 6-Aminoindolin-2-
one may be prone to oxidation or degradation over time [1]. This highlights the importance of strict
adherence to storage guidelines.

Purification Workflow and Concepts

While a detailed, bespoke purification method was not located, the general workflow for purifying synthetic

organic compounds and key principles are highly relevant. The following diagram outlines a typical multi-

step process that can be adapted for 6-Aminoindolin-2-one.
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Start: Crude Reaction Mixture

Primary Isolation
(Precipitation / Filtration)

Initial Purification
(Crude Solid Obtained)

Choice of Purification Technique

High-Performance Liquid
Chromatography (HPLC)

Other Methods
(Recrystallization, etc.)

Reverse-Phase (RP-HPLC) Ion-Exchange (IE-HPLC)

Final Product:
Pure 6-Aminoindolin-2-one

Click to download full resolution via product page

HPLC as a Key Purification Technique High-Performance Liquid Chromatography (HPLC) is a powerful

preparative tool for achieving high purity [2] [3]. Here are the core principles:

Reverse-Phase HPLC (RP-HPLC): Separates molecules based on hydrophobicity using a

hydrophobic stationary phase and a polar mobile phase. Molecules are eluted with a gradient of an
organic solvent like acetonitrile [2] [4].

Ion-Exchange HPLC (IE-HPLC): Separates molecules based on their ionic charge. It uses a
charged stationary phase, and compounds are eluted by increasing the ionic strength (salt

concentration) or changing the pH of the mobile phase [4] [3].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s667192?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC2722115/
https://www.idtdna.com/pages/products/optional-services/page-hplc-purification
https://pmc.ncbi.nlm.nih.gov/articles/PMC2722115/
https://www.biologydiscussion.com/biochemistry/protein-purification/methods-of-protein-purification-4-methods/12962
https://www.biologydiscussion.com/biochemistry/protein-purification/methods-of-protein-purification-4-methods/12962
https://www.idtdna.com/pages/products/optional-services/page-hplc-purification
https://www.smolecule.com/products/s667192?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support FAQs

Here are some anticipated common queries from researchers.

Q1: What is the typical yield I can expect from a synthesis of 6-Aminoindolin-2-one? One published

synthesis starting from 2,4-dinitrophenylacetic acid reported a yield of 72% [1]. Actual yields can vary

significantly based on the specific synthetic route, scale, and expertise of the researcher.

Q2: How should I store this compound, and why does its appearance look like a brown solid? The

compound should be stored in a dark place, under an inert atmosphere (e.g., nitrogen or argon), and at

room temperature [1]. The brown to black appearance noted by suppliers [1] indicates that 6-

Aminoindolin-2-one is likely sensitive to air or light, which can cause oxidation and darkening over time.

Strict adherence to storage guidelines is essential to maintain product integrity.

Q3: I need very high purity for my application. What purification method should I use? For the highest

purity, preparative HPLC is recommended [2] [3]. The choice between Reverse-Phase and Ion-Exchange

depends on the compound's properties and the nature of the impurities.

Use RP-HPLC if the separation from impurities is primarily based on hydrophobicity [2] [4].

Use IE-HPLC if the key impurities have different charge states under specific pH conditions [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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purification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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